Cas no 1546183-20-3 (Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]-)

• Product Name: Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]-
• CAS No: 1546183-20-3
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 5275669
• Update Time: 2025-10-18

Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]-

• Inchi： 1S/C9H8BrFO/c10-7-1-2-9(11)6(3-7)4-8-5-12-8/h1-3,8H,4-5H2
• InChI Key： QYSXJHLUYBJJOW-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC(Br)=CC=C1F

Additional information on Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]-

Introduction to Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- (CAS No. 1546183-20-3)

Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- (CAS No. 1546183-20-3) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its epoxy group and the presence of a bromo and fluoro substituent on the phenyl ring, which contribute to its reactivity and functional versatility.

The molecular structure of Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- (C₉H₈BrFO) is composed of a three-membered epoxy ring attached to a substituted benzene ring. The bromine and fluorine atoms on the phenyl ring play crucial roles in modulating the compound's chemical behavior, making it an attractive candidate for synthetic transformations and as a building block in the development of novel materials and pharmaceuticals.

Recent research has highlighted the potential of Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- in various applications. In the field of medicinal chemistry, this compound has been explored as a precursor for the synthesis of bioactive molecules. The bromo and fluoro substituents can be selectively modified to introduce functional groups that enhance the pharmacological properties of the resulting compounds. For instance, studies have shown that derivatives of this oxirane can exhibit improved solubility, stability, and biological activity compared to their parent compounds.

In materials science, Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- has been utilized as a monomer for the synthesis of advanced polymers. The epoxy group can undergo ring-opening polymerization to form polymers with tailored properties, such as enhanced mechanical strength, thermal stability, and chemical resistance. These polymers have found applications in coatings, adhesives, and composite materials.

The synthesis of Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the epoxidation of allylic alcohols or alkenes followed by substitution reactions to introduce the bromo and fluoro substituents. Advances in catalytic methods have significantly improved the efficiency and selectivity of these processes, making large-scale production more feasible.

The physical properties of Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]-, such as its melting point (70-73°C) and boiling point (180°C at 0.1 mmHg), are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from strong acids or bases to prevent degradation.

Safety is a critical aspect when working with any chemical compound. While Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, Oxirane, 2-[(5-bromo-2-fluorophenyl)methyl]- (CAS No. 1546183-20-3) is a versatile chemical compound with promising applications in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.